Cas no 1795443-66-1 (5-bromo-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]pyridine-3-carboxamide)

• Product Name: 5-bromo-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]pyridine-3-carboxamide
• CAS No: 1795443-66-1
• MF: C₁₃H₁₃BrN₄OS
• MW: 353.237519979477
• CID: 5369437
• Update Time: 2025-10-28

5-bromo-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]pyridine-3-carboxamide

• Inchi： 1S/C13H13BrN4OS/c14-10-5-9(6-15-7-10)12(19)17-11-1-3-18(8-11)13-16-2-4-20-13/h2,4-7,11H,1,3,8H2,(H,17,19)
• InChI Key： WMUVPEBPFMATGJ-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C=C1C(NC1CCN(C2=NC=CS2)C1)=O

Additional information on 5-bromo-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]pyridine-3-carboxamide

Comprehensive Overview of 5-bromo-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]pyridine-3-carboxamide (CAS No. 1795443-66-1)

The compound 5-bromo-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]pyridine-3-carboxamide (CAS No. 1795443-66-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine-3-carboxamide core linked to a 1,3-thiazol-2-yl moiety via a pyrrolidine spacer, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways.

In recent years, the demand for novel heterocyclic compounds like 5-bromo-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]pyridine-3-carboxamide has surged due to their versatility in medicinal chemistry. The presence of both thiazole and pyridine rings in its structure contributes to its bioactivity, as these motifs are commonly found in FDA-approved drugs. This compound's bromine substitution at the 5-position of the pyridine ring further enhances its potential for selective binding to biological targets.

The synthesis of CAS No. 1795443-66-1 typically involves multi-step organic reactions, including amide bond formation and heterocyclic coupling strategies. Recent advancements in flow chemistry and green synthesis methods have improved the efficiency of producing such complex molecules, addressing growing concerns about sustainable pharmaceutical manufacturing. These developments align with current industry trends toward environmentally friendly chemical processes.

From a pharmacological perspective, the pyrrolidine-thiazole segment of this molecule is particularly noteworthy. This structural feature is being investigated for its potential to enhance blood-brain barrier penetration, making 5-bromo-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]pyridine-3-carboxamide relevant to central nervous system (CNS) drug development. Researchers are exploring its possible applications in neurodegenerative diseases, an area of intense focus given the aging global population.

The physicochemical properties of CAS 1795443-66-1, including its solubility, stability, and lipophilicity, are currently under investigation in various research laboratories. These characteristics are crucial for determining its drug-likeness according to the Lipinski's rule of five, a fundamental concept in modern drug design. Preliminary studies suggest this compound may have favorable properties for oral bioavailability, though further research is needed.

In the context of personalized medicine and targeted therapies, 5-bromo-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]pyridine-3-carboxamide represents an exciting avenue for exploration. Its molecular architecture allows for potential modifications that could yield derivatives with enhanced specificity for particular biological targets. This approach aligns with current pharmaceutical trends toward precision medicine and reduced side effects.

The analytical characterization of this compound typically employs advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods are essential for verifying the purity and structure of CAS No. 1795443-66-1, particularly important in pharmaceutical quality control. Recent improvements in analytical instrumentation have significantly enhanced the ability to study such complex molecules in detail.

As research into small molecule therapeutics continues to expand, compounds like 5-bromo-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]pyridine-3-carboxamide are becoming increasingly valuable. Their intermediate size allows for optimal interaction with biological targets while maintaining sufficient complexity for selective action. This balance is particularly relevant in the development of treatments for complex diseases with multiple pathological pathways.

The intellectual property landscape surrounding CAS 1795443-66-1 is evolving, with several patent applications mentioning related structures. This reflects the compound's potential commercial value in the pharmaceutical industry. As drug discovery becomes more competitive, such specialized molecules are gaining attention from both academic researchers and pharmaceutical companies seeking novel therapeutic agents.

Future research directions for 5-bromo-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]pyridine-3-carboxamide may include structure-activity relationship (SAR) studies to optimize its biological effects. The integration of computational chemistry and molecular docking simulations could accelerate this process, representing the growing intersection of technology and traditional drug discovery methods.

In conclusion, CAS No. 1795443-66-1 exemplifies the innovative approaches being pursued in modern medicinal chemistry. Its unique combination of heterocyclic elements positions it as a valuable scaffold for pharmaceutical development, particularly in areas requiring targeted molecular interventions. As research progresses, this compound may contribute to the next generation of therapeutic agents addressing unmet medical needs.